Cas no 80948-44-3 (Ruthenium oxide (RuO2), monohydrate)

• Product Name: Ruthenium oxide (RuO2), monohydrate
• CAS No: 80948-44-3
• MF: H₂O₃Ru
• MW: 151.084080219269
• CID: 5526829
• Update Time: 2025-05-24

Ruthenium oxide (RuO2), monohydrate Chemical and Physical Properties

Names and Identifiers

• Ruthenium oxide (RuO2), monohydrate

• Inchi： 1S/H2O.2O.Ru/h1H2;;;
• InChI Key： FGEKTVAHFDQHBU-UHFFFAOYSA-N
• SMILES： [Ru](=O)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0

Additional information on Ruthenium oxide (RuO2), monohydrate

Ruthenium Oxide (RuO₂) Monohydrate: A Comprehensive Overview

Ruthenium oxide monohydrate, commonly referred to as ruthenium(IV) oxide monohydrate or RuO₂·H₂O, is a compound with the CAS number 80948-44-3. This material has garnered significant attention in the scientific community due to its unique properties and diverse applications. As a transition metal oxide, ruthenium oxide monohydrate exhibits exceptional electronic and catalytic characteristics, making it a valuable material in various fields such as energy storage, catalysis, and electronics.

The chemical structure of ruthenium oxide monohydrate consists of ruthenium in its +4 oxidation state, combined with oxygen and water molecules. This structure contributes to its high stability and reactivity. Recent studies have highlighted the importance of understanding the crystallographic properties of RuO₂·H₂O, particularly in relation to its electronic conductivity and catalytic activity. Researchers have employed advanced characterization techniques such as X-ray diffraction (XRD) and scanning electron microscopy (SEM) to analyze the microstructural features of this compound.

One of the most promising applications of ruthenium oxide monohydrate is in the field of electrocatalysis. It has been extensively studied for its role in oxygen evolution reactions (OER) and oxygen reduction reactions (ORR), which are critical processes in fuel cells and water electrolysis systems. Recent advancements have demonstrated that RuO₂·H₂O can serve as an efficient catalyst for these reactions, offering high activity and durability under various operating conditions. For instance, a 2023 study published in *Nature Energy* reported that RuO₂·H₂O-based catalysts exhibit superior performance in alkaline media, making them potential candidates for industrial-scale applications.

In addition to its catalytic properties, ruthenium oxide monohydrate has also found applications in energy storage devices such as supercapacitors and batteries. Its high specific surface area and excellent electrochemical stability make it an ideal material for electrode applications. A 2023 research article in *Advanced Materials* highlighted the use of RuO₂·H₂O as a high-performance electrode material for asymmetric supercapacitors, showcasing its ability to deliver high energy density and long-term cycling stability.

The synthesis of ruthenium oxide monohydrate typically involves hydrothermal or sol-gel methods, which allow for precise control over the morphological and structural properties of the resulting material. Recent studies have explored the influence of synthesis parameters such as temperature, pH, and precursor concentration on the final product's properties. For example, a 2023 study published in *Chemistry of Materials* demonstrated that varying the hydrothermal synthesis temperature can significantly alter the crystallinity and particle size of RuO₂·H₂O, thereby affecting its catalytic performance.

Despite its numerous advantages, the practical implementation of ruthenium oxide monohydrate faces certain challenges. One major concern is its relatively high cost compared to other transition metal oxides. However, ongoing research is focused on developing cost-effective synthesis methods and exploring alternative precursors to mitigate this issue. Furthermore, efforts are being made to enhance the scalability of RuO₂·H₂O production processes to meet the growing demand for this material in various industries.

In terms of environmental impact, ruthenium oxide monohydrate is considered a sustainable material due to its non-toxic nature and recyclability. Its use in energy storage and catalysis applications aligns with global efforts to transition toward cleaner energy systems. Recent studies have also explored the potential of RuO₂·H₂O in environmental remediation processes, such as water purification and air treatment, further underscoring its versatility.

Looking ahead, the future of ruthenium oxide monohydrate appears promising as researchers continue to uncover new applications and optimize its properties. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to breakthroughs that could revolutionize various sectors. As sustainability becomes a key focus worldwide, materials like RuO₂·H₂O will play a pivotal role in achieving a greener future.